Cas no 364794-30-9 (1-((4-Bromothiophen-2-yl)methyl)-4-methylpiperazine)

• Product Name: 1-((4-Bromothiophen-2-yl)methyl)-4-methylpiperazine
• CAS No: 364794-30-9
• MF: C₁₀H₁₅BrN₂S
• MW: 275.208500146866
• CID: 1031689
• PubChem ID: 677218
• Update Time: 2025-05-20

1-((4-Bromothiophen-2-yl)methyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-((4-Bromothiophen-2-yl)methyl)-4-methylpiperazine
• 1-[(4-bromothiophen-2-yl)methyl]-4-methylpiperazine
• AC1LDY96
• Ambcb5258505
• MolPort-002-140-540
• Oprea1_758468
• SureCN5256913
• TimTec1_005152
• SCHEMBL5256913
• AB00077107-01
• Cambridge id 5258505
• BP-20141
• BS-32346
• CS-0451728
• A1-07907
• DB-336619
• AKOS009042267
• DTXSID90350364
• 364794-30-9
• Piperazine, 1-[(4-bromo-2-thienyl)methyl]-4-methyl-

• Inchi： 1S/C10H15BrN2S/c1-12-2-4-13(5-3-12)7-10-6-9(11)8-14-10/h6,8H,2-5,7H2,1H3
• InChI Key： ISCVSTFCJVWORZ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 274.01400
• Monoisotopic Mass: 274.01393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.7Ų

Experimental Properties

• PSA: 34.72000
• LogP: 2.13380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-((4-Bromothiophen-2-yl)methyl)-4-methylpiperazine

Comprehensive Overview of 1-((4-Bromothiophen-2-yl)methyl)-4-methylpiperazine (CAS No. 364794-30-9)

1-((4-Bromothiophen-2-yl)methyl)-4-methylpiperazine (CAS No. 364794-30-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a bromothiophene moiety linked to a methylpiperazine group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The growing interest in 1-((4-Bromothiophen-2-yl)methyl)-4-methylpiperazine is driven by its versatility in medicinal chemistry. Its brominated thiophene core offers reactivity for further functionalization, while the piperazine ring enhances solubility and bioavailability—a critical factor in modern drug design. Recent studies highlight its role in optimizing ligand-receptor interactions, aligning with trends in precision medicine and personalized therapeutics. These attributes make it a focal point for queries like "piperazine derivatives in drug development" or "bromothiophene applications in pharmaceuticals," reflecting user demand for niche chemical insights.

From a synthetic perspective, CAS No. 364794-30-9 exemplifies advancements in heterocyclic chemistry. Its synthesis often involves cross-coupling reactions or nucleophilic substitutions, techniques frequently searched by organic chemists. The compound’s stability under physiological conditions also makes it suitable for in vitro studies, addressing common questions about compound handling and storage protocols. Laboratories prioritizing green chemistry may explore solvent-free routes to produce this derivative, tapping into the broader discourse on sustainable synthesis.

Beyond pharmaceuticals, 1-((4-Bromothiophen-2-yl)methyl)-4-methylpiperazine has potential in material science. Its electron-rich thiophene structure could contribute to conductive polymers or organic semiconductors—areas trending in searches related to flexible electronics. This dual applicability underscores its relevance across disciplines, resonating with audiences seeking multifunctional compounds.

Quality control and analytical characterization of CAS No. 364794-30-9 are equally critical. Techniques like HPLC, NMR, and mass spectrometry ensure purity, a topic frequently queried alongside "analytical methods for brominated compounds." Suppliers emphasizing batch-to-batch consistency and certificates of analysis (CoA) will align with industry standards and user expectations.

In summary, 1-((4-Bromothiophen-2-yl)methyl)-4-methylpiperazine represents a convergence of pharmacological innovation and chemical ingenuity. Its adaptability to diverse research needs—from drug scaffolds to advanced materials—positions it as a compound of enduring scientific and commercial interest.